Cas no 21724-87-8 (1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)-
• CAS No: 21724-87-8
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 1403938
• PubChem ID: 13519511
• Update Time: 2025-10-29

1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)-
• SCHEMBL1232781
• 3-(4-Chloro-phenyl)-pyrrole-2,5-dione
• 3-(4-chlorophenyl)pyrrole-2,5-dione
• AMY443
• A925064
• 3-(4-Chlorophenyl)-1H-pyrrole-2,5-dione
• 21724-87-8
• p-chlorphenylmaleimide

• Inchi： 1S/C10H6ClNO2/c11-7-3-1-6(2-4-7)8-5-9(13)12-10(8)14/h1-5H,(H,12,13,14)
• InChI Key： IJMBFOPCPHVSRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(NC1=O)=O

Computed Properties

• Exact Mass: 207.00878
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Additional information on 1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)-

Comprehensive Overview of 1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)- (CAS No. 21724-87-8): Properties, Applications, and Industry Insights

1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)- (CAS No. 21724-87-8) is a specialized organic compound belonging to the pyrrole-dione family. This heterocyclic structure, featuring a chlorophenyl substituent, has garnered significant attention in pharmaceutical and material science research due to its unique chemical reactivity and potential applications. The compound's molecular formula is C₁₀H₆ClNO₂, with a molecular weight of 207.61 g/mol. Its structural features make it a valuable intermediate in synthesizing more complex molecules for various industrial applications.

Recent studies highlight the growing interest in 3-(4-chlorophenyl)-1H-pyrrole-2,5-dione derivatives for their potential in developing novel bioactive compounds. Researchers are particularly focused on its role as a building block for small-molecule drugs, especially in targeting specific enzymatic pathways. The chlorophenyl group enhances the compound's lipophilicity, which can improve membrane permeability in biological systems—a critical factor in drug design. This property aligns with current trends in drug discovery where researchers seek compounds with optimized pharmacokinetic profiles.

In material science, CAS 21724-87-8 has shown promise in the development of organic electronic materials. The conjugated system within the pyrrole-dione core allows for electron delocalization, making it potentially useful in organic semiconductors or photovoltaic applications. This aligns with the global push toward sustainable energy solutions and the search for more efficient organic photovoltaics. Industry experts note that modifications of this core structure could lead to materials with tailored band gaps for specific electronic applications.

The synthesis of 1H-Pyrrole-2,5-dione, 3-(4-chlorophenyl)- typically involves condensation reactions between appropriate chlorophenyl precursors and maleic anhydride derivatives. Recent advancements in green chemistry have explored catalytic methods to improve the yield and reduce environmental impact—a response to growing concerns about sustainable chemical production. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structure, crucial for research and industrial applications where consistency is paramount.

From a commercial perspective, the demand for CAS 21724-87-8 has seen steady growth, particularly from contract research organizations (CROs) and pharmaceutical intermediates suppliers. The compound's price fluctuates based on purity grades (typically 95%-99%) and order volumes. Current market analysis suggests increasing applications in high-value chemical synthesis, driving innovation in production scale-up methods. Regulatory aspects remain favorable as the compound doesn't fall under restricted categories, facilitating global trade for research purposes.

Future research directions for 3-(4-chlorophenyl)pyrrole-2,5-dione may explore its potential in cancer therapeutics, given the structural similarities to known kinase inhibitors. Additionally, its application in polymer chemistry as a monomer for specialty materials warrants further investigation. As the scientific community continues to explore heterocyclic compounds for advanced applications, 21724-87-8 remains a compound of significant interest with untapped potential across multiple disciplines.